7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-[(3,4-difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C13H8F2N2O2S/c14-10-2-1-9(6-11(10)15)19-7-8-5-12(18)17-3-4-20-13(17)16-8/h1-6H,7H2
• InChI Key: BFHYLHNTVYCRPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC2=CC(=O)N3C=CSC3=N2)F)F
• Molecular Formula: C13H8F2N2O2S
• Molecular Weight: 294.28 g/mol

Description

7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolopyrimidine derivatives and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one is not fully understood. However, several studies have suggested that the compound exerts its biological activity by targeting various signaling pathways. For example, it has been reported to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been found to activate the AMPK pathway, which is involved in energy homeostasis.
Biochemical and physiological effects
The biochemical and physiological effects of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one have been studied in various in vitro and in vivo models. Some of the key effects include:
1. Induction of apoptosis: The compound has been found to induce apoptosis in cancer cells by activating the caspase pathway.
2. Inhibition of cell proliferation: 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been reported to inhibit cell proliferation by targeting various signaling pathways.
3. Reduction of inflammation: The compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one in lab experiments include its high potency and selectivity, as well as its ability to target multiple signaling pathways. However, there are also some limitations associated with its use. For example, the compound may have poor solubility in aqueous solutions, which can limit its bioavailability. In addition, its stability under different experimental conditions may need to be carefully monitored.

Future Directions

There are several potential future directions for research on 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one. Some of the key areas of interest include:
1. Development of analogs: The synthesis of analogs of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one with improved properties, such as solubility and bioavailability.
2. Mechanistic studies: Further studies are needed to elucidate the exact mechanism of action of the compound and to identify its molecular targets.
3. Preclinical studies: The compound needs to be further evaluated in preclinical studies to assess its efficacy and safety in animal models.
4. Clinical trials: Clinical trials are needed to evaluate the potential therapeutic applications of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one in humans.
In conclusion, 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one is a synthetic compound with promising therapeutic potential. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one involves the reaction of 2-aminothiazole with 3,4-difluorobenzaldehyde in the presence of acetic anhydride and catalytic amount of p-toluenesulfonic acid. The resulting intermediate is then treated with 2-cyanoacetamide in the presence of potassium carbonate to yield the final product. The overall synthesis route is depicted in Figure 1.

Scientific Research Applications

The potential therapeutic applications of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one have been extensively studied in various scientific research fields. Some of the key areas of research include:
1. Anti-cancer activity: Several studies have reported the anti-cancer activity of 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one against a variety of cancer cell lines. The compound has been found to induce apoptosis and inhibit cell proliferation by targeting various signaling pathways.
2. Anti-inflammatory activity: 7-[(3,4-Difluorophenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one has also been studied for its anti-inflammatory activity. It has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
3. Anti-microbial activity: The compound has also been found to exhibit anti-microbial activity against various bacterial and fungal strains. It has been reported to inhibit the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.